N-Methyl-N-phenyl-1-(4-pyridyl)methanesulfonamide

• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: N-methyl-N-phenyl-1-pyridin-4-ylmethanesulfonamide
• InChI: InChI=1S/C13H14N2O2S/c1-15(13-5-3-2-4-6-13)18(16,17)11-12-7-9-14-10-8-12/h2-10H,11H2,1H3
• InChI Key: KTEBLZAWYHKDJY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)CC2=CC=NC=C2

Description

The compound MFCD33548946 is a chemical entity with unique properties and applications in various scientific fields. It is known for its stability and reactivity, making it a valuable compound in both research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD33548946 involves several steps, starting with the preparation of the precursor compounds. The reaction conditions typically include controlled temperatures and the use of specific catalysts to ensure the desired product is obtained. The synthetic route may involve multiple stages, including condensation, cyclization, and purification processes.

Industrial Production Methods: In an industrial setting, the production of MFCD33548946 is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves stringent quality control measures to maintain the purity and yield of the compound. Industrial production methods may also include the use of advanced technologies such as continuous flow reactors and high-throughput screening to optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions: MFCD33548946 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of specific functional groups within the compound.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD33548946 include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures, pH levels, and the use of solvents to enhance the reaction rate and yield.

Major Products: The major products formed from the reactions of MFCD33548946 depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions can result in the formation of various substituted derivatives with different functional groups.

Scientific Research Applications

MFCD33548946 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in organic synthesis and as a catalyst in various chemical reactions. In biology, it serves as a probe for studying biochemical pathways and as a tool for investigating cellular processes. In medicine, MFCD33548946 is explored for its potential therapeutic properties, including its role in drug development and disease treatment. In industry, the compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of MFCD33548946 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.